Cas no 106645-31-2 (Cyclohexanecarboxylic acid, 2-amino-3-methyl-)
106645-31-2 structure
Product Name:Cyclohexanecarboxylic acid, 2-amino-3-methyl-
CAS No:106645-31-2
MF:C8H15NO2
MW:157.210202455521
CID:1175990
PubChem ID:20196305
Update Time:2025-04-20
Cyclohexanecarboxylic acid, 2-amino-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 2-amino-3-methyl-
- 2-amino-3-methylcyclohexane-1-carboxylic acid
- DTXSID30603422
- SCHEMBL10801935
- 2-amino-3-methylcyclohexanecarboxylic acid
- 106645-31-2
-
- Inchi: 1S/C8H15NO2/c1-5-3-2-4-6(7(5)9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
- InChI Key: OBPLMAYWNWWLFV-UHFFFAOYSA-N
- SMILES: OC(C1CCCC(C)C1N)=O
Computed Properties
- Exact Mass: 157.11035
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Cyclohexanecarboxylic acid, 2-amino-3-methyl- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
106645-31-2 (Cyclohexanecarboxylic acid, 2-amino-3-methyl-) Related Products
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